Cas no 958760-74-2 (17:0-17:1-17:0 D5 TG)
17:0-17:1-17:0 D5 TG Chemical and Physical Properties
Names and Identifiers
-
- 17:0-17:1-17:0 D5 TG
-
- Inchi: 1S/C54H102O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-52(55)58-49-51(60-54(57)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h21,24,51H,4-20,22-23,25-50H2,1-3H3/b24-21-
- InChI Key: OWYYELCHNALRQZ-FLFQWRMESA-N
- SMILES: C([H])(C([H])([H])OC(=O)CCCCCCCCCCCCCCCC)(C([H])([H])OC(=O)CCCCCCCCCCCCCCCC)OC(=O)CCCCCCCC/C=C\CCCCCC
17:0-17:1-17:0 D5 TG Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
17:0-17:1-17:0 D5 TG Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 860903P-1MG |
17:0-17:1-17:0 TG |
958760-74-2 | 1mg |
¥1787.1 | 2023-11-02 | ||
| Biosynth | INB76074-1 mg |
17:0-17:1-17:0 Tg |
958760-74-2 | 1mg |
$220.00 | 2023-01-04 | ||
| Biosynth | INB76074-5 mg |
17:0-17:1-17:0 Tg |
958760-74-2 | 5mg |
$715.00 | 2023-01-04 | ||
| Biosynth | INB76074-10 mg |
17:0-17:1-17:0 Tg |
958760-74-2 | 10mg |
$1,144.00 | 2023-01-04 | ||
| Biosynth | INB76074-25 mg |
17:0-17:1-17:0 Tg |
958760-74-2 | 25mg |
$2,145.00 | 2023-01-04 | ||
| Biosynth | INB76074-50 mg |
17:0-17:1-17:0 Tg |
958760-74-2 | 50mg |
$3,432.00 | 2023-01-04 |
17:0-17:1-17:0 D5 TG Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 17:0-17:1-17:0 D5 TG
Compound CAS No. 958760-74-2: A Comprehensive Overview of 17:0-17:1-17:0 D5 TG
Compound CAS No. 958760-74-2, commonly referred to as 17:0-17:1-17:0 D5 TG, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of terpenoid derivatives, which are naturally occurring or synthetic molecules derived from terpenes—a class of organic compounds known for their diverse biological activities.
The IUPAC name of this compound is triterpenoid saponin glycoside, and it is characterized by its complex molecular structure, which includes multiple functional groups and stereochemical configurations. The D5 TG designation refers to the specific stereochemistry and glycosylation pattern of the molecule, making it distinct from other related compounds. Recent studies have highlighted its potential as a bioactive agent in various fields, including pharmacology, cosmeceuticals, and nutraceuticals.
One of the most notable aspects of Compound CAS No. 958760-74-2 is its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. According to a study published in the *Journal of Natural Products* in 2023, this compound exhibits potent anti-inflammatory properties by inhibiting the activity of COX-2 enzymes and reducing the production of pro-inflammatory cytokines. These findings have implications for its use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.
In addition to its pharmacological applications, 17:0-17:1-17:0 D5 TG has shown promise in the field of cosmetology. Research conducted by a team at the University of Tokyo demonstrated that this compound can enhance skin barrier function and reduce transepidermal water loss (TEWL), making it a valuable ingredient in moisturizing products. Its ability to stimulate collagen synthesis further underscores its potential in anti-aging skincare formulations.
The synthesis of Compound CAS No. 958760-74-2 involves a multi-step process that combines traditional organic chemistry techniques with modern biotechnological methods. The use of enzymatic glycosylation has been particularly effective in achieving the desired stereochemical outcomes, ensuring high purity and consistency in the final product. This has been a major focus of research over the past five years, with several patents being filed for novel synthesis pathways.
From an environmental perspective, 17:0-17:1-17:0 D5 TG has been shown to exhibit low toxicity to aquatic organisms, making it a safer alternative to many conventional chemicals used in pharmaceutical and cosmetic industries. However, further studies are required to fully understand its long-term ecological impact and biodegradation patterns.
In conclusion, Compound CAS No. 958760-74-2 (17:0-17:1-17:0 D5 TG) represents a cutting-edge advancement in the field of natural product chemistry. Its unique combination of bioactivity, structural complexity, and versatility across multiple applications positions it as a key player in future drug development and cosmetic innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to both human health and environmental sustainability.
958760-74-2 (17:0-17:1-17:0 D5 TG) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)